Cas no 2228238-43-3 ({1-(5-fluoropyridin-2-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(5-fluoropyridin-2-yl)methylcyclopropyl}methanamine
• CAS No: 2228238-43-3
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 6202397
• PubChem ID: 165614557
• Update Time: 2025-05-22

{1-(5-fluoropyridin-2-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(5-fluoropyridin-2-yl)methylcyclopropyl}methanamine
• EN300-1815745
• 2228238-43-3
• {1-[(5-fluoropyridin-2-yl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C10H13FN2/c11-8-1-2-9(13-6-8)5-10(7-12)3-4-10/h1-2,6H,3-5,7,12H2
• InChI Key： FYCLCCWFZFSUAR-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)CC1(CN)CC1

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Additional information on {1-(5-fluoropyridin-2-yl)methylcyclopropyl}methanamine

Recent Advances in the Study of {1-(5-fluoropyridin-2-yl)methylcyclopropyl}methanamine (CAS: 2228238-43-3)

In recent years, the compound {1-(5-fluoropyridin-2-yl)methylcyclopropyl}methanamine (CAS: 2228238-43-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and fluoropyridinyl structural motifs, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of research has been the exploration of {1-(5-fluoropyridin-2-yl)methylcyclopropyl}methanamine as a modulator of central nervous system (CNS) targets. Recent publications highlight its affinity for specific neurotransmitter receptors, particularly those involved in neurodegenerative diseases and psychiatric disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity as a selective serotonin reuptake inhibitor (SSRI), suggesting potential applications in the treatment of depression and anxiety disorders.

Another significant development is the optimization of synthetic routes for {1-(5-fluoropyridin-2-yl)methylcyclopropyl}methanamine. Researchers have reported improved yields and purity through novel catalytic methods, as detailed in a recent Organic Process Research & Development article. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

In addition to its CNS applications, {1-(5-fluoropyridin-2-yl)methylcyclopropyl}methanamine has been investigated for its anti-inflammatory and immunomodulatory effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed its ability to inhibit key inflammatory cytokines, positioning it as a potential candidate for autoimmune disease therapy. The compound's mechanism of action appears to involve the modulation of NF-κB signaling pathways, though further mechanistic studies are warranted.

Despite these promising findings, challenges remain in the development of {1-(5-fluoropyridin-2-yl)methylcyclopropyl}methanamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Nonetheless, the compound's versatile pharmacological profile and structural novelty make it a compelling subject for ongoing investigation.

In conclusion, {1-(5-fluoropyridin-2-yl)methylcyclopropyl}methanamine (CAS: 2228238-43-3) represents a promising scaffold in medicinal chemistry, with diverse therapeutic potentials. Continued research into its pharmacological mechanisms, synthetic optimization, and clinical applications will be essential to fully realize its benefits. The integration of computational modeling and high-throughput screening techniques may further accelerate its development as a viable drug candidate.